Cas no 408353-03-7 (Benzeneethanamine,2,3-diethoxy-)
408353-03-7 structure
Product Name:Benzeneethanamine,2,3-diethoxy-
CAS No:408353-03-7
MF:C12H19NO2
MW:209.2847635746
CID:326213
PubChem ID:45094158
Update Time:2025-04-19
Benzeneethanamine,2,3-diethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,2,3-diethoxy-
- 2-(2,3-diethoxyphenyl)ethanamine
- Benzeneethanamine, 2,3-diethoxy- (9CI)
- SCHEMBL1253295
- 408353-03-7
- DTXSID20667255
- 2-(2,3-Diethoxyphenyl)ethan-1-amine
- AKOS010128013
-
- Inchi: 1S/C12H19NO2/c1-3-14-11-7-5-6-10(8-9-13)12(11)15-4-2/h5-7H,3-4,8-9,13H2,1-2H3
- InChI Key: MHEWMQOWDFYSHW-UHFFFAOYSA-N
- SMILES: O(CC)C1C(=CC=CC=1CCN)OCC
Computed Properties
- Exact Mass: 209.142
- Monoisotopic Mass: 209.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5A^2
- XLogP3: 1.9
Benzeneethanamine,2,3-diethoxy- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
408353-03-7 (Benzeneethanamine,2,3-diethoxy-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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